Cas no 274924-66-2 (1,2-Benzenedicarbonitrile, 4-(4-morpholinyl)-5-nitro-)

1,2-Benzenedicarbonitrile, 4-(4-morpholinyl)-5-nitro- structure
274924-66-2 structure
Product Name:1,2-Benzenedicarbonitrile, 4-(4-morpholinyl)-5-nitro-
CAS No:274924-66-2
MF:C12H10N4O3
MW:258.232801914215
CID:1430913
PubChem ID:2950850
Update Time:2025-04-20

1,2-Benzenedicarbonitrile, 4-(4-morpholinyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 4-(4-morpholinyl)-5-nitro-
    • 4-morpholin-4-yl-5-nitrobenzene-1,2-dicarbonitrile
    • SR-01000439183
    • ST4041173
    • 274924-66-2
    • SR-01000439183-1
    • 4-morpholino-5-nitrophthalonitrile
    • DTXSID30387957
    • STK247648
    • 4-(4-morpholinyl)-5-nitrophthalonitrile
    • EU-0038892
    • Oprea1_122254
    • 4-morpholin-4-yl-5-nitrophthalonitrile
    • 4-(morpholin-4-yl)-5-nitrobenzene-1,2-dicarbonitrile
    • AKOS001619761
    • Inchi: 1S/C12H10N4O3/c13-7-9-5-11(15-1-3-19-4-2-15)12(16(17)18)6-10(9)8-14/h5-6H,1-4H2
    • InChI Key: SQJCBBDYGBLGAY-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=C(C#N)C(C#N)=CC=2[N+](=O)[O-])CC1

Computed Properties

  • Exact Mass: 258.0754
  • Monoisotopic Mass: 258.07529019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 103.19
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